1-(2-Methoxyethyl)piperidin-3-amine
Overview
Description
“1-(2-Methoxyethyl)piperidin-3-amine” is a compound with the molecular formula C8H18N2O . It is a derivative of piperidine, a six-membered ring that includes one nitrogen atom and five carbon atoms .
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H22N2O.2ClH/c1-9(11)10-4-3-5-12(8-10)6-7-13-2;;/h9-10H,3-8,11H2,1-2H3;2*1H . This indicates the presence of 10 carbon atoms, 22 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom in the molecule.Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 158.24 . The compound is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Kinetics and Mechanisms of Reactions with Alicyclic Amines
- Study of Reactions with Secondary Alicyclic Amines : A study investigated the kinetics and mechanisms of reactions involving thionocarbonates and secondary alicyclic amines, providing insights into the reactivity of piperidine derivatives (Castro et al., 2001). This research could be relevant for understanding the reactivity of "1-(2-Methoxyethyl)piperidin-3-amine" in similar contexts.
Synthesis and Application in Natural Product Derivation
- Diastereoselective Synthesis of (-)-pinidinone : The diastereoselective synthesis of the piperidine alkaloid (-)-pinidinone utilized a methoxyaminocarbonylation reaction, highlighting the utility of piperidine derivatives in synthesizing complex natural products (Csatayová et al., 2010).
Photolabile Amine Protecting Group in Multistep Flow Synthesis
- Development of Photolabile Amine Protecting Groups : A study developed photolabile protecting groups for amines, including piperidine derivatives, for use in flow chemistry. This research could inform the development of novel synthetic methodologies for "this compound" (Yueh et al., 2015).
Chemical Cleavage at Abasic Sites and UV Photoproducts in DNA
- Novel Reagents for Chemical Cleavage : Research into amines that can cleave abasic DNA and DNA with UV-induced photoproducts at neutral pH without non-specific damage could provide a basis for biochemical applications of similar compounds (McHugh & Knowland, 1995).
CO2 Absorption Characteristics
- Effect of Molecular Structural Variations on CO2 Absorption : The study on the reaction between CO2 and various piperidine derivatives assessed the impact of structural variations on CO2 absorption, which might offer insights into environmental or industrial applications for similar amines (Robinson et al., 2011).
Future Directions
Piperidines are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, including “1-(2-Methoxyethyl)piperidin-3-amine”, is an important task of modern organic chemistry .
properties
IUPAC Name |
1-(2-methoxyethyl)piperidin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2O/c1-11-6-5-10-4-2-3-8(9)7-10/h8H,2-7,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DXKXCEYSOXUATJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1CCCC(C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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